Cas no 72452-47-2 (1,3-Bis(3,4-dicyanophenoxy)benzene)

• Product Name: 1,3-Bis(3,4-dicyanophenoxy)benzene
• CAS No: 72452-47-2
• MF: C₂₂H₁₀N₄O₂
• MW: 362.340404033661
• MDL: MFCD00187723
• CID: 59344
• PubChem ID: 988678
• Update Time: 2025-04-18

1,3-Bis(3,4-dicyanophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(3,4-dicyanophenoxy)benzene
• 4-[3-(3,4-dicyanophenoxy)phenoxy]benzene-1,2-dicarbonitrile
• 1,2-benzenedicarbonitrile, 4,4'-[1,3-phenylenebis(oxy)]bis-
• 4,4'-[1,3-Phenylenebis(oxy)]diphthalonitrile
• 4,4'-[benzene-1,3-diylbis(oxy)]dibenzene-1,2-dicarbonitrile
• SCHEMBL1374021
• DTXSID00359722
• 72452-47-2
• AKOS003646379
• 4-[3-(3,4-dicyanophenoxy)phenoxy]phthalonitrile
• Oprea1_095836
• 4,4'-(1,3-phenylenebis(oxy))diphthalonitrile
• CS-0161850
• F19935
• BS-44888
• Oprea1_679161
• YSZC2793
• 2-CYANO-4-[3-(3,4-DICYANOPHENOXY)PHENOXY]PHENYL CYANIDE
• 1,2-Benzenedicarbonitrile,4,4'-[1,3-phenylenebis(oxy)]bis-
• 1,3-bis-(3,4-Dicyanophenoxy)benzene
• DB-363075

• MDL： MFCD00187723
• Inchi： 1S/C22H10N4O2/c23-11-15-4-6-21(8-17(15)13-25)27-19-2-1-3-20(10-19)28-22-7-5-16(12-24)18(9-22)14-26/h1-10H
• InChI Key： SSIIVKRGBWPLNS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)C1C=CC=C(C=1)OC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 362.0805
• Monoisotopic Mass: 362.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.39
• Melting Point: 185 ºC
• Boiling Point: 614.9°C at 760 mmHg
• Flash Point: 237°C
• Refractive Index: 1.677
• PSA: 113.62